N-(Cyclopentadienyldimethylsilyl)-N-(3-methoxypropyl)amine

• IUPAC Name: N-[cyclopenta-2,4-dien-1-yl(dimethyl)silyl]-3-methoxypropan-1-amine
• InChI: InChI=1S/C11H21NOSi/c1-13-10-6-9-12-14(2,3)11-7-4-5-8-11/h4-5,7-8,11-12H,6,9-10H2,1-3H3
• InChI Key: KVEFFTLHLCDYLK-UHFFFAOYSA-N
• Canonical SMILES: COCCCN[Si](C)(C)C1C=CC=C1
• Molecular Formula: C11H21NOSi
• Molecular Weight: 211.38 g/mol

Description

N-(Cyclopentadienyldimethylsilyl)-N-(3-methoxypropyl)amine (CPDMSA) is a silyl amine used in organic synthesis. It is a useful reagent for the synthesis of various organic compounds and has been used in several scientific research applications. CPDMSA is a versatile reagent that can be used in a variety of reactions, such as amination, acylation, and alkylation. It is a highly versatile reagent due to its ability to react with a wide range of substrates.

Mechanism of Action

The mechanism of action of N-(Cyclopentadienyldimethylsilyl)-N-(3-methoxypropyl)amine is based on its ability to react with a wide range of substrates. It is a nucleophilic reagent, meaning it is able to attack and displace the leaving group of the substrate. This allows it to form covalent bonds with the substrate, resulting in the formation of a new product.
Biochemical and Physiological Effects
N-(Cyclopentadienyldimethylsilyl)-N-(3-methoxypropyl)amine has been shown to have no adverse effects on mammalian cells or tissues. It is not toxic and does not have any known mutagenic or carcinogenic properties. In addition, N-(Cyclopentadienyldimethylsilyl)-N-(3-methoxypropyl)amine is not known to interfere with the normal function of enzymes or other proteins.

Advantages and Limitations for Lab Experiments

N-(Cyclopentadienyldimethylsilyl)-N-(3-methoxypropyl)amine is a useful reagent for organic synthesis due to its versatility and reactivity. It is stable and easy to handle, making it suitable for use in laboratory experiments. However, it is also a relatively expensive reagent, so it may not be suitable for large-scale syntheses.

Future Directions

N-(Cyclopentadienyldimethylsilyl)-N-(3-methoxypropyl)amine has been used in a variety of scientific research applications, but there are still many potential applications that remain unexplored. For example, N-(Cyclopentadienyldimethylsilyl)-N-(3-methoxypropyl)amine could be used in the synthesis of new pharmaceuticals or polymers. It could also be used to synthesize new materials, such as nanomaterials or graphene. In addition, N-(Cyclopentadienyldimethylsilyl)-N-(3-methoxypropyl)amine could be used to synthesize new catalysts or catalytic systems, which could be used to improve the efficiency of chemical reactions. Finally, N-(Cyclopentadienyldimethylsilyl)-N-(3-methoxypropyl)amine could be used to synthesize new bioactive compounds, such as natural products or drugs.

Synthesis Methods

N-(Cyclopentadienyldimethylsilyl)-N-(3-methoxypropyl)amine is synthesized by a three-step process. First, cyclopentadienyl dimethylsilyl chloride (CPDMCl) is reacted with triethylamine in dichloromethane to form a silyl amine intermediate. The intermediate is then reacted with 3-methoxypropyl chloride in dichloromethane to form a silyl amine. Finally, the silyl amine is reacted with sodium hydroxide in dichloromethane to form N-(Cyclopentadienyldimethylsilyl)-N-(3-methoxypropyl)amine.

Scientific Research Applications

N-(Cyclopentadienyldimethylsilyl)-N-(3-methoxypropyl)amine is widely used in organic synthesis due to its versatility and reactivity. It has been used in the synthesis of various organic compounds, such as amines, alcohols, and ethers. It has also been used in the synthesis of pharmaceuticals, including antibiotics and anti-cancer drugs. In addition, N-(Cyclopentadienyldimethylsilyl)-N-(3-methoxypropyl)amine has been used in the synthesis of polymers, such as polyamides, polyesters, and polyurethanes.